![molecular formula C10H9F2N3O2S B7632925 N-[5-(2,6-difluorophenyl)-1H-pyrazol-3-yl]methanesulfonamide](/img/structure/B7632925.png)
N-[5-(2,6-difluorophenyl)-1H-pyrazol-3-yl]methanesulfonamide
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Overview
Description
N-[5-(2,6-difluorophenyl)-1H-pyrazol-3-yl]methanesulfonamide, also known as DFP-10825, is a chemical compound with potential therapeutic applications. It is a sulfonamide derivative that has been synthesized and studied for its pharmacological properties.
Mechanism of Action
N-[5-(2,6-difluorophenyl)-1H-pyrazol-3-yl]methanesulfonamide acts as a competitive inhibitor of granzyme B and MMP-13, binding to their active sites and preventing substrate cleavage. Granzyme B is a protease that is involved in the immune response, specifically in the cytotoxic T cell-mediated killing of infected or cancerous cells. MMP-13 is a matrix metalloproteinase that is involved in the breakdown of extracellular matrix proteins, leading to tissue destruction in various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have potent inhibitory effects on granzyme B and MMP-13 in vitro. In animal models, it has been found to reduce tumor growth and metastasis, as well as to alleviate symptoms of osteoarthritis. However, its effects on other enzymes and physiological systems have not been extensively studied.
Advantages and Limitations for Lab Experiments
N-[5-(2,6-difluorophenyl)-1H-pyrazol-3-yl]methanesulfonamide has several advantages for lab experiments, including its high potency and selectivity for granzyme B and MMP-13 inhibition. However, its limited solubility and stability may pose challenges for its use in certain assays. Additionally, its potential off-target effects and lack of in vivo toxicity data may limit its applicability in certain research areas.
Future Directions
For research could include further optimization of its pharmacological properties, such as solubility and stability, as well as investigation of its effects on other enzymes and physiological systems. Additionally, its potential as a drug candidate for clinical trials should be explored.
Synthesis Methods
N-[5-(2,6-difluorophenyl)-1H-pyrazol-3-yl]methanesulfonamide can be synthesized through a multi-step process involving the reaction of 2,6-difluoroaniline with various reagents. One of the most common methods involves the reaction of 2,6-difluoroaniline with 1H-pyrazole-3-carboxylic acid to form an intermediate. This intermediate is then reacted with methanesulfonyl chloride to form this compound.
Scientific Research Applications
N-[5-(2,6-difluorophenyl)-1H-pyrazol-3-yl]methanesulfonamide has been studied for its potential therapeutic applications in various fields of research. It has been found to be a potent inhibitor of several enzymes, including the serine protease granzyme B and the matrix metalloproteinase MMP-13. These enzymes are involved in various pathological processes such as cancer, inflammation, and osteoarthritis.
properties
IUPAC Name |
N-[5-(2,6-difluorophenyl)-1H-pyrazol-3-yl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F2N3O2S/c1-18(16,17)15-9-5-8(13-14-9)10-6(11)3-2-4-7(10)12/h2-5H,1H3,(H2,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSRKYINWFWTTAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=NNC(=C1)C2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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